N-(4-ethylphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H15NO2/c1-2-12-7-9-14(10-8-12)18-17(19)16-11-13-5-3-4-6-15(13)20-16/h3-11H,2H2,1H3,(H,18,19)
• InChI Key: JYMOOTBSBPYFKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol

Description

N-(4-ethylphenyl)-1-benzofuran-2-carboxamide, also known as EF-BP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. EF-BP belongs to the class of benzofuran carboxamides, which have been studied for their various biological activities.

Scientific Research Applications

Microwave-assisted Synthesis of Benzofuran-2-carboxamide Derivatives

A study conducted by Xie et al. (2014) explored the microwave-assisted synthesis of benzofuran-2-carboxamide derivatives. This method proved efficient for creating compounds with anti-inflammatory, analgesic, and antipyretic activities. Some derivatives showcased potent activities, highlighting the significance of this synthetic approach in developing therapeutic agents (Yong-Sheng Xie et al., 2014).

Disposition and Metabolism of SB-649868

Renzulli et al. (2011) detailed the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. The study highlighted the complex metabolism and elimination pathways of this benzofuran derivative, offering insights into its pharmacokinetics and potential therapeutic applications (C. Renzulli et al., 2011).

Novel Synthesis Approaches

El‐Faham et al. (2013) tested OxymaPure/DIC as an additive for synthesizing a novel series of α-ketoamide derivatives. Their research demonstrated the superiority of OxymaPure/DIC over traditional methods in terms of purity and yield, opening new avenues for the efficient synthesis of complex molecules (A. El‐Faham et al., 2013).

Antitumor Activity of Benzofuran Derivatives

Srivastava and Robins (1983) reported on the synthesis and antitumor activity of 2-beta-D-ribofuranosylselenazole-4-carboxamide and its derivatives. These compounds were found to be cytotoxic toward certain cancer cell lines, indicating the potential for benzofuran derivatives in cancer therapy (P. C. Srivastava & R. K. Robins, 1983).

Synthesis and Diuretic Activity of Biphenyl Benzothiazole-2-carboxamide Derivatives

Yar and Ansari (2009) synthesized a series of N-{(substituted)1,3-benzothiazol-2-yl}-1,1'-biphenyl-4-carboxamides and evaluated their in vivo diuretic activity. One derivative in particular showed promising results, suggesting potential for the development of new diuretic drugs (M. Yar & Zaheen Hasan Ansari, 2009).